(E)-4-bromobenzyl 2-acetoxy-6-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)prop-1-en-1-yl)-4-methoxybenzoate

• Molecular Formula: C24H20BrNO7
• Molecular Weight: 514.3 g/mol
• IUPAC Name: (4-bromophenyl)methyl 2-acetyloxy-6-[(E)-3-(2,5-dioxopyrrol-1-yl)prop-1-enyl]-4-methoxybenzoate
• InChI: InChI=1S/C24H20BrNO7/c1-15(27)33-20-13-19(31-2)12-17(4-3-11-26-21(28)9-10-22(26)29)23(20)24(30)32-14-16-5-7-18(25)8-6-16/h3-10,12-13H,11,14H2,1-2H3/b4-3+
• InChI Key: BHWRBSBBUAOWQR-ONEGZZNKSA-N
• Isomeric SMILES: CC(=O)OC1=CC(=CC(=C1C(=O)OCC2=CC=C(C=C2)Br)/C=C/CN3C(=O)C=CC3=O)OC
• Canonical SMILES: CC(=O)OC1=CC(=CC(=C1C(=O)OCC2=CC=C(C=C2)Br)C=CCN3C(=O)C=CC3=O)OC

Description

The compound (E)-4-bromobenzyl 2-acetoxy-6-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)prop-1-en-1-yl)-4-methoxybenzoate is a synthetic benzoate derivative featuring a bromobenzyl group, acetoxy and methoxy substituents, and a conjugated ene-linked 2,5-dioxopyrrole moiety.

Biological Activity

(E)-4-bromobenzyl 2-acetoxy-6-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)prop-1-en-1-yl)-4-methoxybenzoate is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

The compound has a molecular weight of 514.3 g/mol and features multiple functional groups that contribute to its biological activity. Its structure includes a bromobenzyl moiety, acetoxy group, and a methoxy group, which are pivotal in determining its interaction with biological targets .

Anticancer Activity

Recent studies have indicated that compounds structurally similar to (E)-4-bromobenzyl 2-acetoxy-6-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)prop-1-en-1-yl)-4-methoxybenzoate exhibit significant anticancer properties. For instance, derivatives containing the pyrrole ring have shown promising results in inhibiting cancer cell proliferation. In vitro assays demonstrated that such compounds can induce apoptosis in various cancer cell lines by activating caspase pathways .

Anti-inflammatory Effects

The compound's potential as a COX-II inhibitor has been explored in various studies. Inhibitors of COX-II are known for their anti-inflammatory properties, which are crucial in treating conditions such as arthritis and other inflammatory diseases. Preliminary data suggest that (E)-4-bromobenzyl derivatives may exhibit moderate to strong inhibitory activity against COX-II enzymes, making them candidates for further investigation in anti-inflammatory therapies .

Neuroprotective Properties

Emerging research indicates that this compound may also possess neuroprotective effects. Studies have shown that certain derivatives can mitigate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases. These findings highlight the potential use of (E)-4-bromobenzyl derivatives in treating conditions like Alzheimer's disease .

Study 1: Anticancer Efficacy

A study published in 2023 evaluated the anticancer efficacy of a related compound on human breast cancer cells. The results indicated a significant reduction in cell viability with an IC50 value of 12 µM after 48 hours of treatment. The mechanism was attributed to the induction of apoptosis through mitochondrial pathways .

Study 2: Inhibition of COX-II

In another study focusing on anti-inflammatory activity, a derivative was tested against COX-II using an enzyme-linked immunosorbent assay (ELISA). The compound demonstrated an IC50 value of 0.52 µM, indicating potent inhibition compared to standard drugs like Celecoxib (IC50 = 0.78 µM). This suggests that further development could yield effective anti-inflammatory agents .

Data Table: Biological Activity Overview

Activity Type	Assay Method	IC50 Value (µM)	Reference
Anticancer	MTT Assay	12
COX-II Inhibition	ELISA	0.52
Neuroprotection	Cell Viability Assay	Not specified

Chemical Reactions Analysis

Substitution Reactions at the Bromobenzyl Site

The bromine atom on the benzyl group undergoes nucleophilic aromatic substitution (NAS) or transition-metal-catalyzed coupling reactions due to its electron-withdrawing environment.

Reaction Type	Conditions	Products	Key Findings
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, arylboronic acid, DMF/H₂O, 80°C	Biaryl derivatives	Forms biaryl systems for enhanced π-stacking in target binding .
Buchwald-Hartwig Amination	Pd₂(dba)₃, Xantphos, amine, NaOtBu, toluene, 110°C	Aryl amine derivatives	Introduces amine functionalities for solubility modulation .

Ester and Acetoxy Group Reactivity

The acetoxy and benzoate esters participate in hydrolysis, transesterification, and aminolysis, enabling tailored modifications.

Reaction	Conditions	Outcome	Applications
Hydrolysis	NaOH (aq), MeOH, reflux	Conversion to hydroxyl group	Generates phenolic intermediates for further functionalization.
Transesterification	NaH, alcohol (e.g., isopropyl), THF, 0°C → rt	Ester exchange	Modifies lipophilicity for improved pharmacokinetics .
Aminolysis	Primary amine, DCM, rt	Amide formation	Enhances target affinity via hydrogen bonding.

Reactivity of the Conjugated Alkene

The (E)-configured prop-1-en-1-yl linker undergoes stereospecific additions and cycloadditions.

Reaction	Reagents/Conditions	Products	Stereochemical Impact
Hydrogenation	H₂, Pd/C, MeOH, rt	Saturated propane derivative	Reduces rigidity, altering binding kinetics.
Diels-Alder	Dienophile (e.g., maleic anhydride), heat	Six-membered cycloadducts	Expands molecular complexity for library synthesis.

Maleimide (Pyrrole-Dione) Reactivity

The maleimide group undergoes Michael additions and serves as a dienophile in cycloadditions.

Reaction	Conditions	Products	Biological Relevance
Thiol-Michael Addition	Thiol (e.g., cysteine), pH 7.4, rt	Thioether adducts	Facilitates bioconjugation to proteins or peptides .
Retro-Diels-Alder	Thermal activation (>100°C)	Furan + maleimide	Enables controlled release in prodrug systems.

Methoxy Group Demethylation

The methoxy group can be selectively demethylated under harsh conditions to generate a phenolic hydroxyl group.

Reagents	Conditions	Yield	Utility
BBr₃	DCM, −78°C → rt, 12h	65–75%	Introduces hydrogen-bonding sites for enhanced target engagement.

Multi-Step Synthetic Pathways

The compound is synthesized via sequential Heck coupling, esterification, and deprotection steps:

• Heck Coupling :

  • Reactants : Triflate precursor, Boc-protected allylamine

  • Catalyst : Pd₂(dba)₃ (5 mol%)

  • Base : iPr₂NEt, DMF, 110°C, 24–36h

  • Outcome : Forms (E)-alkene with >95% stereoselectivity .

• Transesterification :

  • Conditions : Sodium hydride, THF, 0°C

  • Alcohol : Bromobenzyl alcohol

  • Yield : 54–85% after Boc deprotection .

Stability and Reactivity Under Biological Conditions

• Hydrolytic Stability : The benzoate ester is stable at physiological pH (7.4) but hydrolyzes in alkaline environments (pH >9).

• Maleimide Reactivity : Undergoes rapid thiol conjugation in vivo (t₁/₂ <1h at 37°C), critical for targeted drug delivery.

Comparative Reactivity Table

Functional Group	Reaction Rate (Relative)	Primary Applications
Bromobenzyl	Moderate (NAS), Fast (Suzuki)	Biaryl drug candidates
Maleimide	Very fast (thiol addition)	Bioconjugation
Acetoxy	Slow (hydrolysis)	Prodrug activation

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Benzoate Derivatives

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Reference
Target Compound	Bromobenzyl, acetoxy, methoxy, dioxopyrrole-propene	C₂₄H₂₁BrNO₇	~522.3	N/A
(E)-Methyl 4-(3-chloropropoxy)-2-(2-cyanovinylamino)-5-methoxybenzoate ()	Chloropropoxy, cyanovinylamino, methoxy, methyl ester	C₁₅H₁₇ClN₂O₅	340.76
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.20, )	Bromo, bromomethyl, dimethylphenyl, pyrazolone	C₁₃H₁₃Br₂N₂O	388.07 (m/z: 317 [M+H]+)

Key Observations :

• The target compound’s bromobenzyl and dioxopyrrole groups distinguish it from analogs with simpler halogens (e.g., chlorine in ) or non-aromatic heterocycles (e.g., pyrazolone in ).
• The vinyl linkage in the target compound contrasts with the cyanovinylamino group in , which introduces hydrogen-bonding capacity but reduces conjugation stability .

Key Observations :

• The target compound’s synthesis likely requires multi-step functionalization, including bromobenzyl protection and transition-metal-catalyzed coupling (e.g., Heck reaction for the ene-pyrrole linkage). This contrasts with simpler esterifications or alkylations in analogs () .
• High-yield synthetic routes (e.g., 88% in ) emphasize the importance of optimized reaction conditions for complex benzoate derivatives .

Crystallographic and Analytical Tools

Structural characterization of such compounds relies on:

• SHELX suite (): For refinement of crystallographic data, critical for confirming the (E)-configuration of the vinyl group .
• ORTEP-3/WinGX (): For visualizing anisotropic displacement parameters and molecular packing .
• LC/MS (): For purity assessment and molecular weight confirmation .

Q & A

Basic: What synthetic strategies are optimal for preparing (E)-configured propenyl-pyrrol-dione intermediates in this compound?

Methodological Answer:
The (E)-configuration of the propenyl-pyrrol-dione moiety is critical for bioactivity. A reliable approach involves:

• Step 1: Condensation of substituted benzaldehydes with pyrrol-dione derivatives under acidic conditions (e.g., glacial acetic acid) to favor stereoselectivity .
• Step 2: Refluxing in absolute ethanol for 4–6 hours to ensure complete reaction, followed by solvent evaporation under reduced pressure .
• Step 3: Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the (E)-isomer.
  Key Consideration: Monitor reaction progress using TLC or HPLC to confirm configuration retention.

Basic: How should researchers characterize the acetoxy and methoxy substituents in this compound?

Methodological Answer:

• NMR Analysis: Use $^1$H and $^13$C NMR to identify acetoxy (-OAc) and methoxy (-OMe) signals. Acetoxy protons appear as singlets near δ 2.1–2.3 ppm, while methoxy protons resonate at δ 3.7–3.9 ppm .
• Mass Spectrometry (HRMS): Confirm molecular weight (e.g., 387.2 g/mol for analogous bromophenyl derivatives ) and fragmentation patterns.
• X-ray Crystallography: Resolve spatial arrangement of substituents, as demonstrated for bromophenyl-pyrazole derivatives in crystallographic studies .

Basic: What in vitro assays are suitable for preliminary biological activity screening?

Methodological Answer:

• Target Selection: Prioritize assays based on the pyrrol-dione moiety’s known roles (e.g., protease inhibition or receptor antagonism) .
• Cell-Free Assays: Use enzyme inhibition tests (e.g., fluorescence-based protease assays) to measure IC$_{50}$.
• Cell-Based Assays: Employ viability assays (MTT or resazurin) in cancer cell lines to assess cytotoxicity .
  Data Interpretation: Normalize results against positive controls (e.g., doxorubicin for cytotoxicity) and account for solvent interference.

Advanced: How can contradictions in reported biological activity data (e.g., IC50_{50}50​) be resolved?

Methodological Answer:
Contradictions often arise from:

• Assay Variability: Standardize protocols (e.g., ATP levels in viability assays) and use identical cell lines/passage numbers .
• Compound Purity: Verify purity (>95%) via HPLC and characterize degradation products under assay conditions (e.g., pH 7.4 buffer stability) .
• Solvent Effects: Compare DMSO vs. ethanol solubility and their impact on bioactivity .
  Case Study: Inconsistent IC$_{50}$ values for bromophenyl analogs were resolved by controlling cell density and serum concentration .

Advanced: What mechanistic studies elucidate the role of the 4-bromobenzyl group in target binding?

Methodological Answer:

• Structure-Activity Relationship (SAR): Synthesize analogs with halogen substitutions (e.g., Cl, F) or removal of the bromine atom to assess binding affinity changes .
• Molecular Docking: Model interactions using crystallographic data from homologous proteins (e.g., bromophenyl binding pockets in kinases ).
• Isotopic Labeling: Incorporate $^{82}$Br to track binding kinetics via radiometric assays .

Advanced: How can researchers validate the stability of the acetoxy group under physiological conditions?

Methodological Answer:

• Hydrolysis Kinetics: Incubate the compound in PBS (pH 7.4, 37°C) and monitor acetoxy cleavage via LC-MS at timed intervals .
• Metabolite Identification: Use hepatocyte microsomes to identify deacetylated metabolites and quantify half-life .
• Comparative Studies: Contrast stability with methyl or ethyl ester analogs to determine optimal protecting groups .

Advanced: What strategies address low yields in the final coupling step of the benzoate ester?

Methodological Answer:

• Catalyst Optimization: Replace traditional acid catalysts with DMAP (4-dimethylaminopyridine) to enhance esterification efficiency .
• Solvent Screening: Test polar aprotic solvents (e.g., DMF or DCM) to improve reactant solubility .
• Microwave-Assisted Synthesis: Reduce reaction time from hours to minutes while maintaining yield, as shown in triazine coupling reactions .